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Cat. No.: B012964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of generic Trinexapac-ethyl

formulations against the innovator product. Trinexapac-ethyl is a widely used plant growth

regulator that works by inhibiting the biosynthesis of gibberellins, leading to reduced stem

elongation and increased plant stability.[1][2] In the context of agricultural chemicals, the

concept of bio-equivalence, traditionally used for pharmaceuticals, is adapted to assess

"agronomic equivalence" or "bio-efficacy," which evaluates whether a generic product produces

the same desired physiological response in the target plant as the original formulation.

Experimental Data on Agronomic Equivalence
A key study conducted by the Foundation for Arable Research (FAR) in New Zealand provides

a direct comparison of two generic Trinexapac-ethyl (TE) formulations, Trexel and Trinity, with

the industry standard innovator product, Moddus. The study assessed the impact of these

formulations on the seed yield and lodging of perennial ryegrass.

Table 1: Comparison of Mean Seed Yield with Different Trinexapac-ethyl Formulations
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TE Formulation
Turf Ryegrass Seed Yield (
kg/ha )

Forage Ryegrass Seed
Yield ( kg/ha )

Moddus 2690 1800

Trexel 2630 1830

Trinity 2640 1760

LSD (5%) 70 99

Source: Foundation for Arable

Research[3]

The results indicate no statistically significant difference in seed yield between the standard TE

(Moddus) and the two generic formulations in either turf or forage ryegrass.[3]

Table 2: Effect of Increasing Trinexapac-ethyl Rate on Turf Ryegrass Seed Yield

TE Rate (l/ha) TE Rate (g ai/ha) Seed Yield ( kg/ha )

0 0 1560

0.8 200 2530

1.6 400 2690

2.4 600 2720

LSD (5%) 121

Source: Foundation for Arable

Research[3]

In the turf ryegrass trial, an application rate of 0.8 l/ha (200 g ai/ha) increased seed yields by

62%.[3] Increasing the rate to 1.6 l/ha (400 g ai/ha) resulted in a 72% increase in seed yield.[3]

There was no significant additional yield benefit at the highest rate of 2.4 l/ha.[3]

Table 3: Effect of Increasing Trinexapac-ethyl Rate on Forage Ryegrass Seed Yield
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TE Rate (l/ha) TE Rate (g ai/ha) Seed Yield ( kg/ha )

0 0 1390

0.8 200 1740

1.6 400 1860

2.4 600 1850

LSD (5%) 171

Source: Foundation for Arable

Research[3]

The response in forage ryegrass was less pronounced, with a 34% increase in seed yield at a

TE rate of 1.6 l/ha (400 g ai/ha).[3]

Table 4: Days from First Anthesis to 50% Lodging in Forage Ryegrass

TE Rate (l/ha) Moddus Trexel Trinity

0 4 4 4

0.8 11 10 13

1.6 15 16 15

2.4 20 22 18

LSD (5%) 2.5

Source: Foundation

for Arable Research[3]

Table 5: Days from First Anthesis to 50% Lodging in Turf Ryegrass
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TE Rate (l/ha) Moddus Trexel Trinity

0 10 10 10

0.8 23 24 20

1.6 26 27 24

2.4 29 30 28

LSD (5%) 2.5

Source: Foundation

for Arable Research[3]

In the turf cultivar, one of the generic formulations showed slightly earlier lodging, but this did

not translate into a difference in seed yield.[3]

Experimental Protocols
The methodologies for the key experiments cited are as follows:

Field Trials for Agronomic Equivalence:

Objective: To compare the efficacy of two generic Trinexapac-ethyl formulations (Trexel and

Trinity) with the innovator product (Moddus) on perennial ryegrass seed crops.

Experimental Design: Field trials were conducted on both a turf and a forage diploid ryegrass

cultivar.

Treatments: The three TE formulations were applied at three different rates: 0.8, 1.6, and 2.4

l/ha.

Data Collection:

Lodging: Assessed weekly from before anthesis until near harvest, or until all treatments

reached >50% lodging in the forage crop. The number of days from first anthesis to 50%

lodging was recorded.

Seed Yield: Harvested at maturity and measured in kg/ha .
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Statistical Analysis: Data were analyzed to determine significant differences between the

treatments.[3]
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Caption: Mode of action of Trinexapac-ethyl in inhibiting gibberellin biosynthesis.

Experimental Workflow for Bio-Efficacy Study
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Caption: Experimental workflow for comparing Trinexapac-ethyl formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b012964?utm_src=pdf-custom-synthesis
https://chemicalwarehouse.com/blogs/active-ingredients/trinexapac-ethyl
https://diypestcontrol.com/active-ingredients/trinexapac-ethyl
https://assets.far.org.nz/uploads/H69_Comparison_of_generic_Trinexapac-ethyl_on_Per_ryegrass.pdf
https://www.benchchem.com/product/b012964#bio-equivalence-studies-of-generic-trinexapac-ethyl-formulations
https://www.benchchem.com/product/b012964#bio-equivalence-studies-of-generic-trinexapac-ethyl-formulations
https://www.benchchem.com/product/b012964#bio-equivalence-studies-of-generic-trinexapac-ethyl-formulations
https://www.benchchem.com/product/b012964#bio-equivalence-studies-of-generic-trinexapac-ethyl-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b012964?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

